78712-43-3

Ozagrel hydrochloride

In Stock

• CAS RN:
• 78712-43-3

• Formula:
• C13H13ClN2O2

• InChI:
• InChI=1S/C13H12N2O2.ClH/c16-13(17)6-5-11-1-3-12(4-2-11)9-15-8-7-14-10-15;/h1-8,10H,9H2,(H,16,17);1H/b6-5+;

• InChIKey:
• CWKFWBJJNNPGAM-IPZCTEOASA-N

• Potent and selective thromboxane (TXA2) synthetase inhibitor (IC50 = 4 nM). Shows no inhibitory activity at prostacyclin (PGI2) synthetase, cyclooxygenase or PGE2 isomerase (IC50 > 1 mM). Inhibits platelet aggregation in vitro and arachidonate-induced arterial contraction in vivo.
  Ozagrel HCl is a selective thromboxane A (TXA) synthetase inhibitor with IC50 of 11 nM for rabbit platelet, used for the improvement of postoperative cerebrovascular contraction and accompanying cerebral ischaemia. Ozagrel prevents oleic acid (OA) induced thromboxane A generation and subsequently increased total protein concentration and the numbers of macrophages and neutrophils in bronchoalveolar lavage fluid and increased monocyte chemoattractant protein-1 andinterleukin-8 mRNA expression in the whole lung of guinea pigs.
  

Ozagrel methyl ester

• CAS RN:
• 78712-43-3; 866157-50-8; 956932-46-0

• Formula:
• C14H14N2O2

• InChI:
• InChI=1S/C14H14N2O2/c1-18-14(17)7-6-12-2-4-13(5-3-12)10-16-9-8-15-11-16/h2-9,11H,10H2,1H3/b7-6+

• InChIKey:
• FTLRFDGBBQSQMJ-VOTSOKGWSA-N

• Ozagrel methyl ester is a useful research compound. Its molecular formula is C14H14N2O2 and its molecular weight is 242.278. The purity is usually 95%.